Cas no 259196-25-3 (9-Anthracenecarboxaldehyde,10-[(4-chlorophenyl)thio]-)

9-Anthracenecarboxaldehyde,10-[(4-chlorophenyl)thio]- structure
259196-25-3 structure
Product Name:9-Anthracenecarboxaldehyde,10-[(4-chlorophenyl)thio]-
CAS No:259196-25-3
MF:C21H13ClOS
MW:348.845323324203
CID:247136
PubChem ID:2797947
Update Time:2025-04-19

9-Anthracenecarboxaldehyde,10-[(4-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 9-Anthracenecarboxaldehyde,10-[(4-chlorophenyl)thio]-
    • 10-(4-chlorophenyl)sulfanylanthracene-9-carbaldehyde
    • 10-[(4-chlorophenyl)sulfanyl]anthracene-9-carbaldehyde
    • 10-[(4-chlorophenyl)thio]anthracene-9-carboxaldehyde
    • AC1MDYZJ
    • AG-E-80405
    • CTK4F6736
    • OR29326
    • SCHEMBL6928702
    • DTXSID60383967
    • 259196-25-3
    • 9-Anthracenecarboxaldehyde, 10-[(4-chlorophenyl)thio]-
    • MFCD00278544
    • Inchi: 1S/C21H13ClOS/c22-14-9-11-15(12-10-14)24-21-18-7-3-1-5-16(18)20(13-23)17-6-2-4-8-19(17)21/h1-13H
    • InChI Key: GZVXIIRMLOKBHF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)SC1C2C=CC=CC=2C(C=O)=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 348.03769
  • Monoisotopic Mass: 348.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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